Cas no 19335-57-0 (2-(Dimethylamino)pyridine-4-carbothioamide)

2-(Dimethylamino)pyridine-4-carbothioamide structure
19335-57-0 structure
Product Name:2-(Dimethylamino)pyridine-4-carbothioamide
CAS No:19335-57-0
MF:C8H11N3S
MW:181.258039712906
CID:2121497
Update Time:2023-08-04

2-(Dimethylamino)pyridine-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 2-(dimethylamino)pyridine-4-carbothioamide
    • 2-dimethylaminothioisonicotinamide
    • VCRJDVBHODIJEN-UHFFFAOYSA-N
    • 2-dimethylamino-thioisonicotinamide
    • 2-Dimethylamino-4-pyrridinethiocarbothiamide
    • 4-Pyridinecarbothioamide, 2-(dimethylamino)-
    • 2-(Dimethylamino)pyridine-4-carbothioamide
    • Inchi: 1S/C8H11N3S/c1-11(2)7-5-6(8(9)12)3-4-10-7/h3-5H,1-2H3,(H2,9,12)
    • InChI Key: VCRJDVBHODIJEN-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CN=C(C=1)N(C)C)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • XLogP3: 0.8
  • Topological Polar Surface Area: 74.2
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